Cas no 2098009-43-7 (1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione)

• Product Name: 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione
• CAS No: 2098009-43-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5727332
• PubChem ID: 121199572
• Update Time: 2025-06-30

1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)-1H-pyrazine-2,3-dione
• 1-(2-methoxyethyl)-1,4-dihydropyrazine-2,3-dione
• 2098009-43-7
• F1907-1537
• AKOS026707032
• 2,3-Pyrazinedione, 1,4-dihydro-1-(2-methoxyethyl)-
• 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione

• Inchi： 1S/C7H10N2O3/c1-12-5-4-9-3-2-8-6(10)7(9)11/h2-3H,4-5H2,1H3,(H,8,10)
• InChI Key： BEHGCKKYOUMDBP-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CNC(C1=O)=O

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• pka: 9.41±0.20(Predicted)

Additional information on 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione

1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione: A Comprehensive Overview

The compound 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione, with the CAS number 2098009-43-7, is a fascinating molecule that has garnered significant attention in various fields of research. This compound belongs to the class of dihydropyrazine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a dihydropyrazine ring system with a 2,3-dione functionality and a 1-(2-methoxyethyl) substituent. These structural features contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the potential of 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione in the field of medicinal chemistry. Researchers have explored its role as a potential therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key cellular pathways and its favorable pharmacokinetic profile make it an attractive candidate for drug development.

In addition to its therapeutic applications, 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione has also been investigated for its role in chemical synthesis and materials science. Its dihydropyrazine core serves as a versatile scaffold for constructing more complex molecular architectures. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its broader application in research and industry.

The synthesis of 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione typically involves multi-step reactions that require precise control over reaction conditions. Researchers have developed innovative strategies to optimize the synthesis process, ensuring high yields and purity. These methods often involve the use of transition metal catalysts or biocatalysts, reflecting the growing trend toward sustainable and eco-friendly chemical synthesis.

The biological activity of 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. These findings suggest that the compound could be developed into a novel therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders.

In the context of cancer research, 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione has shown promising results in inhibiting the growth of various cancer cell lines. Mechanistic studies have revealed that the compound exerts its anti-cancer effects by targeting key oncogenic pathways and inducing apoptosis in cancer cells. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

The toxicity profile of 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione has also been evaluated in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, additional studies are required to fully understand its long-term safety profile and potential side effects.

In conclusion, 1-(2-Methoxyethyl)-1,4-dihydropyrazine-2,3-dione, with CAS number 2098009-43-7, represents a promising molecule with diverse applications in medicine and materials science. Its unique chemical structure and biological properties make it an invaluable tool for researchers exploring innovative solutions to complex scientific challenges.